Cas no 149774-58-3 (3,3,11-Trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one)

• Product Name: 3,3,11-Trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one
• CAS No: 149774-58-3
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD07642177
• CID: 1075860
• Update Time: 2025-04-20

3,3,11-Trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,11-Trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• 6,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• 2,3,4,5,10,11-HEXAHYDRO-3,3,11-TRIMETHYL-1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE
• 1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE, 2,3,4,5,10,11-HEXAHYDRO-3,3,11-TRIMETHYL-
• 3,3,11-Trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one

• MDL： MFCD07642177
• Inchi： 1S/C16H20N2O/c1-10-15-13(8-16(2,3)9-14(15)19)18-12-7-5-4-6-11(12)17-10/h4-7,10,17-18H,8-9H2,1-3H3
• InChI Key： PZLDDHZYPCCXCF-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)NC3C=CC=CC=3NC=2CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0

3,3,11-Trimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzob,e1,4diazepin-1-one Security Information

• HazardClass：IRRITANT